Cas no 149506-00-3 (2-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid
• CAS No: 149506-00-3
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 4602313
• Update Time: 2025-06-09

2-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-5-carboxylic acid
• TQR0034
• 2-(tert-butoxycarbonylamino)-5-carboxyindan
• Z2689367888
• 2-((tert-butoxycarbonyl)amino)-2,3-dihydro-1H-indene-5-carboxylic acid
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-2,3-dihydro-1H-indene-5-carboxylic acid
• 2-tert-Butoxycarbonylamino-indan-5-carboxylic acid
• 2-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid

• Inchi： 1S/C15H19NO4/c1-15(2,3)20-14(19)16-12-7-9-4-5-10(13(17)18)6-11(9)8-12/h4-6,12H,7-8H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： TVCUVBOXXTUJEA-UHFFFAOYSA-N
• SMILES： O(C(NC1CC2C=CC(C(=O)O)=CC=2C1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 388
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6

Additional information on 2-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid

2-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid (CAS No. 149506-00-3): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

2-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid (CAS No. 149506-00-3) is a versatile compound with significant potential in the field of medicinal chemistry. This article provides a comprehensive overview of its chemical structure, synthesis methods, and recent applications in drug discovery and development.

Chemical Structure and Properties

The compound 2-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid (CAS No. 149506-00-3) is a derivative of indanone, characterized by the presence of a tert-butoxycarbonyl (Boc) protecting group on the amino functionality and a carboxylic acid group at the 5-position of the indanone ring. The Boc group is commonly used in organic synthesis to protect primary amines from unwanted reactions during multi-step syntheses. The carboxylic acid moiety provides the compound with potential for conjugation and functionalization, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 2-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid is C₁₆H₁₉NO₄, with a molecular weight of approximately 289.33 g/mol. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol.

Synthesis Methods

The synthesis of 2-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid has been extensively studied and can be achieved through various routes. One common method involves the reaction of 2-aminoindanone with di-tert-butyl dicarbonate (Boc₂O) to form the protected amine, followed by oxidation to introduce the carboxylic acid group. This approach has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

An alternative synthetic route involves the use of palladium-catalyzed cross-coupling reactions to construct the indanone framework. This method offers greater flexibility in terms of substituent variation and can be tailored to produce derivatives with specific functional groups or stereochemistry. Recent advancements in catalytic methods have further improved the efficiency and selectivity of these reactions, contributing to the growing interest in this class of compounds.

Applications in Medicinal Chemistry

2-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid has gained significant attention in medicinal chemistry due to its potential as a lead compound for drug discovery. The indanone scaffold is known for its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the Boc-protected amino group and carboxylic acid moiety provides multiple points for functionalization, enabling the design of molecules with tailored pharmacological properties.

In recent studies, derivatives of 2-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid have shown promising activity against several therapeutic targets. For example, one study published in the Journal of Medicinal Chemistry reported that a series of indanone derivatives exhibited potent inhibition of protein kinases involved in cancer signaling pathways. These findings highlight the potential of this scaffold as a starting point for developing novel anticancer agents.

Beyond oncology, research has also explored the use of indanone derivatives as modulators of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins involved in numerous physiological processes and are important targets for drug development. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain indanone derivatives could act as agonists or antagonists at specific GPCRs, suggesting their utility in treating conditions such as pain and neurological disorders.

Clinical Development and Future Prospects

The clinical development of compounds derived from 2-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid is an active area of research. Several indanone-based molecules have entered preclinical and early clinical trials for various indications. For instance, one derivative has shown promising results in preclinical models of Alzheimer's disease by modulating amyloid-beta aggregation and improving cognitive function.

The future prospects for this class of compounds are promising. Ongoing research aims to optimize their pharmacokinetic properties, enhance target specificity, and reduce potential side effects. Advances in computational methods and high-throughput screening technologies are expected to accelerate the discovery and development process, bringing new therapeutic options closer to clinical use.

Conclusion

2-{(tert-butoxy)carbonylamino}-2,3-dihydro-1H-indene-5-carboxylic acid (CAS No. 149506-00-3) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure provides multiple points for functionalization, making it an attractive starting point for drug discovery efforts. Recent research has demonstrated its utility as a lead compound for developing novel therapeutics targeting various diseases. As research continues to advance, this class of compounds is poised to play an increasingly important role in the pharmaceutical industry.